Methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate

• IUPAC Name: methyl (4R)-4-[(3S,8S,9S,10R,13R,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• InChI: InChI=1S/C31H54O3Si/c1-21(10-15-28(32)33-7)25-13-14-26-24-12-11-22-20-23(34-35(8,9)29(2,3)4)16-18-30(22,5)27(24)17-19-31(25,26)6/h11,21,23-27H,10,12-20H2,1-9H3/t21-,23+,24+,25-,26+,27+,30+,31-/m1/s1
• InChI Key: MGBFDWVTDWPAPD-MIXBDBMTSA-N
• Canonical SMILES: CC(CCC(=O)OC)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C
• Isomeric SMILES: C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O[Si](C)(C)C(C)(C)C)C)C
• Molecular Formula: C31H54O3Si
• Molecular Weight: 502.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to cyclopenta[a]phenanthrene has been explored in various studies. For instance, the synthesis of 15,16-dihydro-17-oxocyclopenta[a]phenanthrene derivatives, which share structural similarities with the target compound, has been achieved through aromatization processes involving saturated rings C and D, leading to the discussion on the mechanism of such transformations (Coombs, 1966).

Molecular Structure Analysis

The molecular structure of cyclopenta[a]phenanthrene derivatives reveals a significant conformational aspect. For example, the structure of 17βH-Periplogenin, a compound with a similar skeleton, shows that the six-membered rings adopt chair conformations, and the cyclopentane ring exhibits an envelope conformation, highlighting the steric and electronic factors influencing molecular architecture (Zhang et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving the tert-butyl(dimethyl)silyl group, as seen in various synthesis and transformation studies, highlight the reactivity and stability of such moieties. For instance, the intramolecular cyclization of compounds containing the tert-butyl(dimethyl)silyl group has been documented, providing insights into the synthetic versatility and potential reactivity pathways of these groups (Gimazetdinov et al., 2017).

Physical Properties Analysis

The physical properties of sterically congested cycloalkenes, including those similar to the target compound, have been synthesized and characterized. These studies offer insights into the strain within the molecule, influencing its physical behavior and reactivity. For instance, the synthesis of 1,2-di-tert-butyl-3,3,5,5-tetramethylcyclopentene and its analysis shed light on the strain and stability of such congested molecules (Ishii et al., 2000).

Chemical Properties Analysis

The chemical properties of compounds containing cyclopenta[a]phenanthrene skeletons and tert-butyl(dimethyl)silyl groups are influenced by their molecular structure. For example, the isomerization reactions catalyzed by RuClH(CO)(PPh3)3, involving compounds with tert-butyldiphenylsilyl groups, reveal the impact of molecular configuration on chemical reactivity and the potential for synthetic applications (Wakamatsu et al., 2000).

Scientific Research Applications

Steroidal Structural Investigations

17βH-Periplogenin (Zhang, Bao, Wu, Yu, & Li, 2012) :This research provides insight into the structural characteristics of a steroidal compound derived from Periploca sepium Bunge. The study reveals the molecular conformation and intermolecular interactions, contributing to the understanding of steroidal structures and their potential applications in various fields (Zhang, Bao, Wu, Yu, & Li, 2012).

Steroidal Derivatives as Androgen Biosynthesis Inhibitors

Androsterone Derivatives (Djigoué, Simard, Kenmogne, & Poirier, 2012) :This study examines androsterone derivatives, analyzing their steroidal structure and the orientation of their molecular components. The findings contribute to the understanding of the biological activity of steroidal compounds and their potential as therapeutic agents (Djigoué, Simard, Kenmogne, & Poirier, 2012).

Bioactive Triorganotin(IV) Derivatives

Synthesis of Bioactive Triorganotin(IV) Derivatives (Shaheen, Ali, Rosario, & Shah, 2014) :This paper discusses the synthesis and characterization of triorganotin(IV) derivatives of sodium deoxycholate, analyzing their structural properties and biological activities. Such studies are valuable for the development of novel compounds with potential pharmaceutical applications (Shaheen, Ali, Rosario, & Shah, 2014).